Cas no 2201821-62-5 (N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide)
N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-[2-(2-Methylpyrazol-3-yl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide
- Z1987956089
- EN300-26597832
- 2201821-62-5
- N-{3-[2-(1-methyl-1H-pyrazol-5-yl)piperidin-1-yl]-3-oxopropyl}prop-2-enamide
- N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide
-
- Inchi: 1S/C15H22N4O2/c1-3-14(20)16-9-8-15(21)19-11-5-4-6-13(19)12-7-10-17-18(12)2/h3,7,10,13H,1,4-6,8-9,11H2,2H3,(H,16,20)
- InChI Key: NVNFGBSDQKFLRB-UHFFFAOYSA-N
- SMILES: C(NCCC(N1CCCCC1C1N(C)N=CC=1)=O)(=O)C=C
Computed Properties
- Exact Mass: 290.17427596g/mol
- Monoisotopic Mass: 290.17427596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 569.0±50.0 °C(Predicted)
- pka: 14.58±0.46(Predicted)
N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26597832-0.05g |
N-{3-[2-(1-methyl-1H-pyrazol-5-yl)piperidin-1-yl]-3-oxopropyl}prop-2-enamide |
2201821-62-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide
Recent Advances in the Study of N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide (CAS: 2201821-62-5)
In recent years, the compound N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide (CAS: 2201821-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
The synthesis of N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to achieve high-purity batches of the compound. These advancements are critical for ensuring the reproducibility of experimental results and facilitating further pharmacological evaluations.
Pharmacological studies have revealed that this compound exhibits potent activity against specific biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades, which are often dysregulated in cancer and autoimmune diseases. These findings suggest that N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide could serve as a lead compound for the development of novel therapeutics.
In addition to its biological activity, the compound's pharmacokinetic properties have been extensively investigated. Studies have shown that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further drug development. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential applications for treating neurological disorders.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as toxicity, off-target effects, and formulation stability need to be addressed in future studies. Researchers are currently exploring structural modifications and delivery systems to enhance its therapeutic index and reduce adverse effects.
In conclusion, N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide represents a promising candidate in the field of chemical biology and drug discovery. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its therapeutic potential. This compound exemplifies the intersection of chemistry and biology, offering new avenues for the treatment of complex diseases.
2201821-62-5 (N-[3-[2-(1-Methyl-1H-pyrazol-5-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)